![molecular formula C5H6N2O2S B1615028 2-(2-iminothiazol-3(2H)-yl)acetic acid CAS No. 23576-80-9](/img/structure/B1615028.png)
2-(2-iminothiazol-3(2H)-yl)acetic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-(2-iminothiazol-3(2H)-yl)acetic acid involves several steps. One common approach is the reaction between 1,3,4-thiadiazole-amines or 2-amino-benzothiazole , aldehydes, and active methylene compounds in ethanol solvent at room temperature. This one-pot three-component fusion reaction yields the desired product with excellent yields (typically 90–97%) within a short reaction time (25–30 minutes) .
Chemical Reactions Analysis
The compound can participate in various chemical reactions, including nucleophilic substitution, condensation, and cyclization reactions. For instance, it can undergo condensation with aldehydes to form Schiff bases, which are versatile intermediates in organic synthesis .
Scientific Research Applications
Chemical Synthesis and Biological Activities
2-(2-iminothiazol-3(2H)-yl)acetic acid and its derivatives are pivotal in chemical synthesis and exhibit a broad spectrum of biological activities. Research focuses on synthesizing derivatives and evaluating their properties and potential applications.
Synthesis and Properties : The synthesis of derivatives such as esters of 2-((4-R-5-(thiophene-2-yl)-4H-1,2,4-triazoles-3-yl)thio)acetic acids has been explored, revealing their analgesic, neuroleptic, diuretic, and anti-inflammatory activities. These compounds also serve as intermediates for further chemical synthesis, showing low toxicity and offering a basis for developing new pharmaceuticals (Salionov, 2015).
Chemical Modifier for Antibiotics : Derivatives like (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(fluoromethoxy)imino]acetic acid have been synthesized for use as chemical modifiers of cephalosporin antibiotics, showcasing the compound's utility in enhancing antibiotic efficacy. The synthesis process and the determination of the stereochemical structure highlight its potential in drug development (Kanai et al., 1993).
Catalysis and Material Synthesis
- Catalytic Applications : Research into the catalytic synthesis of acetic acid from CO2, methanol, and H2 using Ru–Rh bimetallic catalysts involves derivatives of this compound. This process demonstrates the compound's role in sustainable chemical synthesis and CO2 utilization, offering insights into green chemistry and environmental sustainability (Qian et al., 2016).
Advanced Materials and Molecular Engineering
- Luminescent Materials : Studies on substituted [(5-methyl-2-pyridine-2'-yl-1,3-thiazole-4-yl)oxy]acetic acid and its esters reveal their high luminescence and potential as metal sensors and laser dyes. These findings contribute to the development of new materials for electronic and photonic devices, emphasizing the versatility of this compound derivatives (Grummt et al., 2007).
properties
IUPAC Name |
2-(2-imino-1,3-thiazol-3-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S/c6-5-7(1-2-10-5)3-4(8)9/h1-2,6H,3H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZFQKKKGOPZMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N)N1CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50350284 | |
Record name | BAS 03381032 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50350284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23576-80-9 | |
Record name | BAS 03381032 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50350284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.